Cas no 111114-78-4 (4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol)

4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an ethoxyphenyl group, a pyridinyl moiety, and a thiol functional group. This structure imparts versatile reactivity, making it valuable in pharmaceutical and agrochemical research. The presence of the triazole ring enhances stability and bioactivity, while the ethoxyphenyl and pyridinyl groups contribute to its potential as a ligand or intermediate in drug synthesis. The thiol group offers further functionalization opportunities, enabling applications in metal coordination or derivatization. Its well-defined molecular architecture ensures reproducibility in synthetic pathways, supporting its use in medicinal chemistry and material science.

4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol structure

111114-78-4 structure

Product Name:4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

CAS No:111114-78-4

MF:C₁₅H₁₄N₄OS

MW:298.362861156464

MDL:MFCD28391614

CID:842605

PubChem ID:2387130

Update Time:2025-05-28

4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-(4-ETHOXY-PHENYL)-5-PYRIDIN-3-YL-4H-[1,2,4]TRIAZOLE-3-THIOL
- 4-(4-ethoxy-phenyl)-5-[3]pyridyl-2,4-dihydro-[1,2,4]triazole-3-thione
- 4-(4-ethoxyphenyl)-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
- CS-0219629
- G24714
- 4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-2H-1,2,4-triazole-3-thione
- 111114-78-4
- EN300-04523
- Z56277039
- J-513498
- 4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
- AKOS000268489
- AKOS BBS-00003459
- 4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
- MDL： MFCD28391614
- Inchi： 1S/C15H14N4OS/c1-2-20-13-7-5-12(6-8-13)19-14(17-18-15(19)21)11-4-3-9-16-10-11/h3-10H,2H2,1H3,(H,18,21)
- InChI Key： DLOATIXVGJJYBU-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=NC=CC=2)N1C1C=CC(=CC=1)OCC

Computed Properties

Exact Mass: 298.08883226g/mol
Monoisotopic Mass: 298.08883226g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 407
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 81.8Å²

4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E676885-25mg	4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol	111114-78-4		25mg	$ 50.00	2022-06-05
TRC	E676885-50mg	4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol	111114-78-4		50mg	$ 95.00	2022-06-05
TRC	E676885-250mg	4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol	111114-78-4		250mg	$ 320.00	2022-06-05
Chemenu	CM412246-1g	4-(4-ETHOXY-PHENYL)-5-PYRIDIN-3-YL-4H-[1,2,4]TRIAZOLE-3-THIOL	111114-78-4	95%+	1g	$323	2023-02-03
eNovation Chemicals LLC	D523842-1g	4-(4-ethoxy-phenyl)-5-[3]pyridyl-2,4-dihydro-[1,2,4]triazole-3-thione	111114-78-4	95%	1g	$1200	2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290299-100mg	4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol	111114-78-4	95%	100mg	￥1780.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290299-250mg	4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol	111114-78-4	95%	250mg	￥2211.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290299-1g	4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol	111114-78-4	97%	1g	￥2527	2023-02-18
Aaron	AR008USW-50mg	4-(4-ETHOXY-PHENYL)-5-PYRIDIN-3-YL-4H-[1,2,4]TRIAZOLE-3-THIOL	111114-78-4	95%	50mg	$116.00	2025-01-23
Aaron	AR008USW-100mg	4-(4-ETHOXY-PHENYL)-5-PYRIDIN-3-YL-4H-[1,2,4]TRIAZOLE-3-THIOL	111114-78-4	95%	100mg	$160.00	2025-01-23